Cas no 13393-64-1 (1,5,9-Decatriene)

• Product Name: 1,5,9-Decatriene
• CAS No: 13393-64-1
• MF: C₁₀H₁₆
• MW: 136.234043121338
• MDL: MFCD00055625
• CID: 86924
• PubChem ID: 87568448
• Update Time: 2025-06-09

1,5,9-Decatriene Chemical and Physical Properties

Names and Identifiers

• 1,5,9-Decatriene
• 1,5,9-Decatriene,mixture of cis and trans
• Decatrienecistrans
• deca-1,5,9-triene
• cis-,trans-1,5,9-Decatriene
• 1,5,9-Decatriene, cis + trans, 97%
• 1,5,9-DECATRIENE, 97%, MIXTURE OF CIS AN D TRANS
• 43LKX63VU7
• J-006457
• UNII-43LKX63VU7
• (5E)-1,5,9-Decatriene #
• GMGYODAMPOELNZ-MDZDMXLPSA-N
• MFCD00055625
• 13393-64-1
• D1993
• AKOS040744759
• (5Z)-1,5,9-Decatriene
• BS-22673
• (5E)-deca-1,5,9-triene
• 1,5,9-Decatriene, cis + trans
• E-1,5,9-Decatriene
• AKOS015913884
• EINECS 236-474-2
• D89970

• MDL： MFCD00055625
• Inchi： 1S/C10H16/c1-3-5-7-9-10-8-6-4-2/h3-4,9-10H,1-2,5-8H2/b10-9+
• InChI Key： GMGYODAMPOELNZ-MDZDMXLPSA-N
• SMILES： C(/C=C/CCC=C)CC=C

Computed Properties

• Exact Mass: 136.12500
• Monoisotopic Mass: 136.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 95.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 0.765 g/mL at 25 °C(lit.)
• Melting Point: -27.17°C (estimate)
• Boiling Point: 55°C/12mmHg(lit.)
• Flash Point: 115 °F
• Refractive Index: n20/D 1.448(lit.)
• PSA: 0.00000
• LogP: 3.47500
• Solubility: Not determined
• Vapor Pressure: 2.5±0.1 mmHg at 25°C

1,5,9-Decatriene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H226-H304-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P301+P310+P331-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3295 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-34-38
• Safety Instruction： S16; S26; S36; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• HazardClass：3
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Acyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,5,9-Decatriene

Comprehensive Overview of 1,5,9-Decatriene (CAS No. 13393-64-1): Properties, Applications, and Industry Insights

1,5,9-Decatriene (CAS No. 13393-64-1) is a linear, unsaturated hydrocarbon belonging to the class of polyenes. This compound, characterized by its three double bonds at the 1, 5, and 9 positions, is widely studied for its unique chemical reactivity and potential applications in specialty chemicals and material science. Its molecular formula, C₁₀H₁₆, and structural features make it a versatile intermediate in organic synthesis. Recent interest in sustainable materials and bio-based polymers has further highlighted the relevance of 1,5,9-Decatriene in industrial research.

The physical properties of 1,5,9-Decatriene include a boiling point of approximately 170–175°C and a density of 0.78 g/cm³. Its low viscosity and high reactivity due to conjugated double bonds make it suitable for polymerization reactions and cross-linking agents. Researchers and manufacturers often explore its role in creating elastomers, adhesives, and coatings, aligning with the growing demand for eco-friendly alternatives to petroleum-derived products.

In the context of green chemistry, 1,5,9-Decatriene has garnered attention as a potential building block for renewable polymers. With increasing consumer awareness of carbon footprint reduction, industries are investigating its use in biodegradable plastics and composite materials. For instance, its incorporation into UV-curable resins addresses the need for energy-efficient manufacturing processes, a topic frequently searched in sustainable material forums.

From a synthetic perspective, 1,5,9-Decatriene is often derived from terpene precursors or via catalytic oligomerization of smaller olefins. Its production methods are a subject of optimization studies, particularly in catalyst design and process efficiency, which are critical for scaling up industrial applications. Questions like "How to improve the yield of 1,5,9-Decatriene?" or "What catalysts are best for its synthesis?" are common in chemical engineering discussions.

Beyond industrial uses, 1,5,9-Decatriene is also explored in flavor and fragrance applications due to its volatile nature and potential to contribute to complex scent profiles. This aligns with the rising trend of natural aroma compounds in cosmetics and food industries. However, regulatory compliance and safety assessments remain essential, as highlighted by frequent searches on REACH compliance and product safety data sheets.

In summary, 1,5,9-Decatriene (CAS No. 13393-64-1) exemplifies the intersection of fundamental chemistry and applied industrial innovation. Its multifaceted applications—from advanced materials to sustainable manufacturing—reflect broader market trends toward environmentally conscious solutions. As research continues, this compound is poised to play a pivotal role in addressing challenges like resource efficiency and circular economy goals.